Cas no 89445-09-0 (1,3,5-Triazine-2,4-diamine, 6-(2-aminophenyl)-N-butyl-)

1,3,5-Triazine-2,4-diamine, 6-(2-aminophenyl)-N-butyl- structure
89445-09-0 structure
Product name:1,3,5-Triazine-2,4-diamine, 6-(2-aminophenyl)-N-butyl-
CAS No:89445-09-0
MF:C13H18N6
MW:258.322221279144
CID:600368
PubChem ID:71324313

1,3,5-Triazine-2,4-diamine, 6-(2-aminophenyl)-N-butyl- Chemical and Physical Properties

Names and Identifiers

    • 1,3,5-Triazine-2,4-diamine, 6-(2-aminophenyl)-N-butyl-
    • 6-(2-aminophenyl)-2-N-butyl-1,3,5-triazine-2,4-diamine
    • 89445-09-0
    • DTXSID00753802
    • 6-(2-Aminophenyl)-N~2~-butyl-1,3,5-triazine-2,4-diamine
    • Inchi: InChI=1S/C13H18N6/c1-2-3-8-16-13-18-11(17-12(15)19-13)9-6-4-5-7-10(9)14/h4-7H,2-3,8,14H2,1H3,(H3,15,16,17,18,19)
    • InChI Key: KCUVKWUPGBMGCB-UHFFFAOYSA-N
    • SMILES: CCCCNC1=NC(=NC(=N1)N)C2=CC=CC=C2N

Computed Properties

  • Exact Mass: 258.15929460g/mol
  • Monoisotopic Mass: 258.15929460g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 5
  • Complexity: 262
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 103Ų
  • XLogP3: 1.8

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